3-[(2-Iodocyclohexyl)oxy]oxolane

• Molecular Formula: C10H17IO2
• Molecular Weight: 296.14 g/mol
• IUPAC Name: 3-(2-iodocyclohexyl)oxyoxolane
• InChI: InChI=1S/C10H17IO2/c11-9-3-1-2-4-10(9)13-8-5-6-12-7-8/h8-10H,1-7H2
• InChI Key: PKLLERNQRUJCLN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)OC2CCOC2)I

Description

3-[(2-Iodocyclohexyl)oxy]oxolane is a synthetic heterocyclic compound featuring a five-membered oxolane (tetrahydrofuran) ring substituted with a 2-iodocyclohexyl ether group. The iodine atom introduces unique electronic and steric effects, while the cyclohexyl moiety contributes to hydrophobicity and conformational rigidity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Iodocyclohexyl)oxy]oxolane typically involves the reaction of 2-iodocyclohexanol with oxolane derivatives under specific conditions. One common method includes the use of a base such as potassium carbonate in an aprotic solvent like dimethylformamide (DMF) to facilitate the etherification reaction . The reaction is usually carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

3-[(2-Iodocyclohexyl)oxy]oxolane undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized to form corresponding oxo derivatives or reduced to remove the iodine atom.

Common Reagents and Conditions

Substitution: Reagents like sodium azide or potassium thiocyanate in polar aprotic solvents are commonly used.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide can be employed.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are effective.

Major Products

The major products formed from these reactions include substituted oxolane derivatives, oxo compounds, and deiodinated cyclohexyl ethers .

Scientific Research Applications

3-[(2-Iodocyclohexyl)oxy]oxolane has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Medicinal Chemistry: The compound is used in the development of pharmaceuticals, particularly in the design of novel drug candidates.

Biological Studies: It is employed in studies involving enzyme inhibition and receptor binding due to its unique structural features.

Industrial Applications: The compound finds use in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(2-Iodocyclohexyl)oxy]oxolane involves its interaction with specific molecular targets, such as enzymes or receptors. The iodocyclohexyl group can form covalent bonds with nucleophilic sites on proteins, leading to inhibition or activation of enzymatic activity . The oxolane ring provides structural stability and enhances the compound’s binding affinity .

Comparison with Similar Compounds

Oxolane-Based Ammonium Salts (Muscarine Analogs)

and describe oxolane derivatives synthesized from 2-deoxy-D-ribose, such as muscarine-like ammonium salts containing hydroxyl groups and quaternary nitrogen atoms. These compounds exhibit antimicrobial activity, with the most active derivative featuring a decyl chain .

• Key Differences: Substituents: Unlike muscarine analogs, 3-[(2-Iodocyclohexyl)oxy]oxolane lacks a quaternary nitrogen but includes an iodine atom and cyclohexyl group. Synthesis: Muscarine analogs are synthesized via tosylation and quaternization , whereas the target compound likely requires iodination and etherification steps.

Natural Oxolane Derivatives from Fomitopsis officinalis

highlights complex spiro-oxolane phytochemicals like fomitopsin C and F, which have anti-inflammatory and antimicrobial properties. These natural products feature fused polycyclic systems with multiple stereocenters.

• Key Differences :
  • Structural Complexity : The target compound is simpler, lacking fused rings or spiro junctions.
  • Iodine vs. Oxygenated Substituents : Natural derivatives prioritize hydroxyl and carbonyl groups, whereas iodine in 3-[(2-Iodocyclohexyl)oxy]oxolane may enhance lipophilicity and stability .

2-[2-(2-Methoxyethoxy)ethoxy]-1,3-dioxolane

discusses a dioxolane derivative with ether-linked methoxy groups. Dioxolane (a five-membered ring with two oxygen atoms) differs from oxolane (one oxygen).

• Key Differences: Ring Structure: Dioxolane has higher polarity due to two oxygen atoms, enhancing water solubility compared to oxolane. Functional Groups: The methoxyethoxy chain in the dioxolane derivative contrasts with the iodocyclohexyl group, leading to divergent applications (e.g., solvent vs.

Iodocyclohexane and Related Halogenated Compounds

provides safety data for iodocyclohexane (C₆H₁₁I), a structural component of the target compound.

• Key Comparisons :
  • Reactivity : Both compounds contain iodine, which may undergo nucleophilic substitution or elimination. However, the oxolane ring in the target compound could stabilize intermediates.
  • Toxicity : Iodocyclohexane is classified as acutely toxic and corrosive , suggesting similar hazards for 3-[(2-Iodocyclohexyl)oxy]oxolane unless modified by the oxolane ring.

3-[(2-Iodocyclooctyl)oxy]oxolane

describes a cyclooctyl analog (CAS 1598289-41-8) with a molecular weight of 324.20 g/mol.

• Key Differences :
  • Ring Size : The cyclooctyl group introduces greater steric bulk and reduced ring strain compared to cyclohexyl.
  • Physicochemical Properties : Larger ring size may lower melting/boiling points and alter solubility .

Tetrahydrofuran (Oxolane)

notes that oxolane (THF) is water-miscible and highly flammable.

• Key Differences: Substituent Effects: The iodocyclohexyl group in the target compound reduces water solubility and volatility compared to THF.

Data Tables

Table 1: Structural and Physical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Water Solubility	Notable Properties
3-[(2-Iodocyclohexyl)oxy]oxolane	C₁₂H₂₁IO₂	~322.21 (estimated)	Iodo, cyclohexyl, oxolane	Low	High lipophilicity, stable
Muscarine analog (decyl chain)	C₁₆H₃₄NO₂⁺	~296.45	Quaternary N, hydroxyl	Moderate	Antimicrobial activity
Fomitopsin C	C₃₃H₄₈O₈	596.73	Spiro-oxolane, hydroxyl	Low	Anti-inflammatory
Iodocyclohexane	C₆H₁₁I	210.06	Iodo, cyclohexane	Insoluble	Acute toxicity
THF	C₄H₈O	72.11	Oxolane	Miscible	Flammable solvent

Research Findings and Implications

• Synthetic Challenges: Selective iodination and steric hindrance from the cyclohexyl group may complicate synthesis compared to non-halogenated analogs .

Biological Activity

3-[(2-Iodocyclohexyl)oxy]oxolane is a chemical compound that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and implications for health and safety, drawing from diverse research studies and case reports.

Chemical Structure and Properties

The compound features an oxolane ring (tetrahydrofuran) substituted with a 2-iodocyclohexyl group. The presence of iodine is significant as it can influence the compound's reactivity and biological interactions.

• Reactivity and Interaction : The iodine substituent can enhance the compound's lipophilicity, potentially affecting its absorption and distribution in biological systems. This property may facilitate interactions with cellular membranes, influencing cellular uptake.
• Cytotoxicity : Preliminary studies indicate that compounds similar to 3-[(2-Iodocyclohexyl)oxy]oxolane exhibit cytotoxic effects in various cell lines. For instance, related oxirane compounds have shown potential as cytotoxic agents, suggesting that 3-[(2-Iodocyclohexyl)oxy]oxolane could also possess similar properties .
• Allergic Reactions : Case studies have documented instances of sensitization following exposure to structurally related compounds, which raises concerns about potential allergic reactions in humans. For example, workers exposed to phenylglycidyl ether experienced contact dermatitis, indicating that similar compounds can trigger immune responses .

Toxicological Profile

• Acute Toxicity : The compound exhibits low acute toxicity via oral routes, with reported LD50 values in rats around 3850 mg/kg body weight. Behavioral symptoms observed included somnolence and ataxia .
• Chronic Effects : Long-term exposure has been associated with skin irritations such as dermatitis and eczema. In occupational settings, chronic exposure led to defatting and drying of the skin, raising concerns about its safety for prolonged use .

Case Studies

• Occupational Exposure : A notable case involved an outbreak of contact dermatitis among workers in an aircraft factory where similar chemicals were used. Patch testing revealed sensitization to specific epoxy-resin materials, highlighting the need for careful monitoring of exposure levels in industrial environments .
• Laboratory Studies : In a controlled study involving rats exposed to vapors of related compounds, significant nasal tumors were observed at higher concentrations (12 ppm), suggesting a potential carcinogenic risk associated with long-term exposure .

Data Summary

Biological Activity	Observations
Acute Toxicity	LD50 (rats): 3850 mg/kg; behavioral symptoms include somnolence
Chronic Effects	Skin irritation (dermatitis, eczema); long-term exposure linked to skin damage
Allergic Reactions	Documented cases of contact dermatitis in occupational settings
Carcinogenic Potential	Nasal tumors observed in chronic inhalation studies